molecular formula C10H9N3O3 B8383140 [7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde

[7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde

Cat. No.: B8383140
M. Wt: 219.20 g/mol
InChI Key: PWMIHNZPTVCZCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde is a useful research compound. Its molecular formula is C10H9N3O3 and its molecular weight is 219.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9N3O3

Molecular Weight

219.20 g/mol

IUPAC Name

2-(7-methoxy-2-oxopyrido[2,3-b]pyrazin-1-yl)acetaldehyde

InChI

InChI=1S/C10H9N3O3/c1-16-7-4-8-10(11-5-7)12-6-9(15)13(8)2-3-14/h3-6H,2H2,1H3

InChI Key

PWMIHNZPTVCZCS-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(N=C1)N=CC(=O)N2CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-(Methyloxy)-1-(2-propen-1-yl)pyrido[2,3-b]pyrazin-2(1H)-one (846 mg, 3.900 mmol) was dissolved in 1,4-dioxane (20 ml) and water (10 ml). Sodium periodate (20.09 g, 9.75 mmol) was added, followed by osmium tetroxide (0.83 ml of 4% aqueous solution). The mixture stirred at rt for 4 h, and then extracted with 20% MeOH/DCM (3×200 ml). The organic extracts were combined, dried over anhydrous magnesium sulphate, filtered and evaporated under reduced pressure to give [7-(methyloxy)-2-oxopyrido[2,3-b]pyrazin-1(2H)-yl]acetaldehyde (existing mostly as the methyl hemiacetal) as an impure brown solid (969 mg, 113%).
Name
7-(Methyloxy)-1-(2-propen-1-yl)pyrido[2,3-b]pyrazin-2(1H)-one
Quantity
846 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20.09 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0.83 mL
Type
catalyst
Reaction Step Four

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